Cas no 2228596-21-0 (2-(propan-2-yl)-1,3-thiazole-4-sulfonyl fluoride)

• Product Name: 2-(propan-2-yl)-1,3-thiazole-4-sulfonyl fluoride
• CAS No: 2228596-21-0
• MF: C₆H₈FNO₂S₂
• MW: 209.261622428894
• CID: 6399411
• PubChem ID: 165871076
• Update Time: 2025-08-04

2-(propan-2-yl)-1,3-thiazole-4-sulfonyl fluoride Chemical and Physical Properties

Names and Identifiers

• 2-(propan-2-yl)-1,3-thiazole-4-sulfonyl fluoride
• EN300-2002579
• 2228596-21-0

• Inchi： 1S/C6H8FNO2S2/c1-4(2)6-8-5(3-11-6)12(7,9)10/h3-4H,1-2H3
• InChI Key： OGNDZRDFEJVCBU-UHFFFAOYSA-N
• SMILES： S1C=C(N=C1C(C)C)S(=O)(=O)F

Computed Properties

• Exact Mass: 208.99804901g/mol
• Monoisotopic Mass: 208.99804901g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 247
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 83.6Ų

Additional information on 2-(propan-2-yl)-1,3-thiazole-4-sulfonyl fluoride

Exploring the Chemistry and Applications of 2-(propan-2-yl)-1,3-thiazole-4-sulfonyl fluoride (CAS No. 2228596-21-0)

In the rapidly evolving field of chemical research, 2-(propan-2-yl)-1,3-thiazole-4-sulfonyl fluoride (CAS No. 2228596-21-0) has emerged as a compound of significant interest. This sulfonyl fluoride-containing heterocycle is part of a growing class of molecules that are being explored for their unique reactivity and potential applications in medicinal chemistry, materials science, and chemical biology. The presence of both a thiazole ring and a sulfonyl fluoride group in its structure makes it particularly valuable for click chemistry applications and as a building block in drug discovery.

The compound's CAS number 2228596-21-0 serves as a unique identifier in chemical databases, helping researchers track its properties and applications. Recent trends in chemical research show increasing interest in sulfur-containing heterocycles, with particular attention to their role in developing new covalent inhibitors and proteolysis-targeting chimeras (PROTACs). This aligns perfectly with the structural features of 2-(propan-2-yl)-1,3-thiazole-4-sulfonyl fluoride, which combines the versatility of thiazole chemistry with the growing popularity of sulfonyl fluorides as warheads in targeted covalent inhibitors.

From a synthetic chemistry perspective, the isopropyl-substituted thiazole core offers interesting possibilities for structure-activity relationship studies. The sulfonyl fluoride moiety is particularly noteworthy as it represents what chemists call a "SuFEx click chemistry" handle - a concept that has gained tremendous traction since its introduction by Nobel laureate K. Barry Sharpless. This connection to click chemistry makes the compound relevant to current discussions about efficient chemical synthesis and bioconjugation strategies.

In drug discovery circles, researchers are actively investigating how thiazole sulfonyl fluorides like this compound can serve as versatile intermediates. The combination of the thiazole heterocycle (a common pharmacophore in many FDA-approved drugs) with the sulfonyl fluoride group (emerging as a privileged warhead in covalent drug design) creates exciting possibilities. Recent publications have highlighted how such compounds can be used to develop selective enzyme inhibitors through activity-based protein profiling (ABPP) approaches.

The stability and reactivity profile of 2-(propan-2-yl)-1,3-thiazole-4-sulfonyl fluoride make it particularly interesting for applications requiring selective modification of biomolecules. Its potential use in chemical biology probes and protein labeling strategies aligns with current research trends focusing on understanding biological systems at the molecular level. The compound's CAS registry number 2228596-21-0 has been appearing more frequently in patent applications related to these areas, indicating growing commercial interest.

From a materials science perspective, the incorporation of thiazole sulfonyl fluorides into polymers and advanced materials is an area of active investigation. The ability of the sulfonyl fluoride group to participate in various coupling reactions while maintaining stability under many conditions makes these compounds attractive for creating functional materials with tailored properties. This connects to current interests in smart materials and responsive polymers in both academic and industrial research settings.

Quality control and analytical characterization of 2-(propan-2-yl)-1,3-thiazole-4-sulfonyl fluoride typically involves advanced techniques such as NMR spectroscopy, mass spectrometry, and HPLC analysis. The compound's purity is crucial for its applications, especially in biological contexts where side reactions could lead to misleading results. Researchers working with this compound often search for information about its stability under various conditions and compatibility with different solvents - questions that reflect practical considerations in laboratory use.

Looking toward the future, the unique combination of structural features in 2-(propan-2-yl)-1,3-thiazole-4-sulfonyl fluoride suggests it will continue to attract research attention. As the field of covalent drug discovery expands and new applications for SuFEx chemistry emerge, compounds like this one will likely play increasingly important roles. The growing body of literature referencing CAS 2228596-21-0 indicates that this is already happening across multiple disciplines in the chemical sciences.